Cas no 562840-47-5 (2,6-Dimethoxypyridine-3-methanol)

• Product Name: 2,6-Dimethoxypyridine-3-methanol
• CAS No: 562840-47-5
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD08276849
• CID: 1598373
• PubChem ID: 24884655
• Update Time: 2025-06-14

2,6-Dimethoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• (2,6-dimethoxypyridin-3-yl)methanol
• 2,6-DIMETHOXY PYRIDINE-3-METHANOL
• 2,5-DIHYDROXY-3-ISOPROPYL-6-METHYL-[1,4]BENZOQUINONE
• 2,6-dimethoxy-3-pyridylmethanol
• 2,6-Dimethoxypyridine-3-methanol
• (2,6-Dimethoxy-3-pyridyl)methanol
• AKOS027379576
• SCHEMBL6408365
• XACFTRAAEZWJMN-UHFFFAOYSA-N
• 2,6-Dimethoxypyridine-3-methanol, 97%
• E90126
• CS-0195717
• DTXSID50584784
• MFCD08276849
• 562840-47-5

• MDL： MFCD08276849
• Inchi： 1S/C8H11NO3/c1-11-7-4-3-6(5-10)8(9-7)12-2/h3-4,10H,5H2,1-2H3
• InChI Key： XACFTRAAEZWJMN-UHFFFAOYSA-N
• SMILES： O(C)C1C(CO)=CC=C(N=1)OC

Computed Properties

• Exact Mass: 169.07400
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.17
• Melting Point: 56-60 °C
• Boiling Point: 271.2°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.523
• PSA: 51.58000
• LogP: 0.59110

2,6-Dimethoxypyridine-3-methanol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Hazardous Material Identification：

Additional information on 2,6-Dimethoxypyridine-3-methanol

Comprehensive Overview of 2,6-Dimethoxypyridine-3-methanol (CAS No. 562840-47-5): Properties, Applications, and Industry Insights

2,6-Dimethoxypyridine-3-methanol (CAS No. 562840-47-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic building block combines a pyridine core with methoxy and hydroxymethyl functional groups, making it a versatile intermediate for synthesizing complex molecules. The compound's molecular formula C₈H₁₁NO₃ and precise chemical structure contribute to its growing importance in modern synthetic chemistry.

Recent advancements in drug discovery have highlighted the value of 2,6-dimethoxypyridine derivatives as potential scaffolds for bioactive molecules. Researchers are particularly interested in how the methoxy groups at positions 2 and 6 influence electronic properties and molecular interactions. The hydroxymethyl group at position 3 provides an additional handle for further functionalization, making this compound particularly valuable for medicinal chemistry applications. These characteristics align with current industry trends toward developing more selective and efficient pharmaceutical agents.

The synthesis and characterization of CAS 562840-47-5 have been subjects of numerous studies focusing on green chemistry principles. With increasing environmental concerns, scientists are exploring sustainable methods to produce such intermediates with reduced waste and energy consumption. This aligns with the pharmaceutical industry's push toward eco-friendly synthesis routes, a topic frequently searched in academic databases and patent literature.

Analytical techniques for 2,6-Dimethoxypyridine-3-methanol typically include NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's physical properties—such as its melting point, solubility profile, and stability under various conditions—are crucial parameters for researchers designing synthetic routes or formulation strategies. These technical specifications are among the most searched terms related to this compound in professional chemistry forums and research platforms.

Beyond pharmaceutical applications, 562840-47-5 shows promise in material science, particularly in developing functional polymers and coordination complexes. The pyridine moiety's ability to coordinate with metals, combined with the modifiable hydroxymethyl group, makes it interesting for creating novel materials with specific electronic or catalytic properties. This dual applicability addresses current market demands for multifunctional chemical building blocks.

Quality control standards for 2,6-Dimethoxypyridine-3-methanol have become increasingly stringent, reflecting broader industry trends toward high-purity intermediates. Manufacturers now routinely provide detailed certificates of analysis including residual solvent content, heavy metal limits, and chromatographic purity data—information highly sought after by quality assurance professionals in the fine chemical sector.

The commercial availability of CAS 562840-47-5 has expanded significantly in recent years, with suppliers offering various packaging options from milligram quantities for research to kilogram scales for process development. This availability supports the compound's growing use in high-throughput screening libraries and combinatorial chemistry approaches, both critical methodologies in contemporary drug discovery programs.

Future research directions for 2,6-Dimethoxypyridine-3-methanol derivatives may explore their potential in bioconjugation chemistry or as components of supramolecular architectures. The compound's balanced lipophilicity and hydrogen-bonding capacity make it particularly interesting for designing molecules with specific biological membrane interactions—a hot topic in current pharmacokinetic optimization research.

From a regulatory perspective, proper handling and storage of 562840-47-5 follow standard laboratory safety protocols for organic compounds. While not classified as hazardous under current systems, appropriate personal protective equipment and ventilation controls are recommended when working with this material, reflecting the chemical industry's heightened focus on workplace safety standards.

The intellectual property landscape surrounding 2,6-Dimethoxypyridine-3-methanol applications continues to evolve, with recent patents disclosing novel synthetic methods and derivative compounds. This patent activity indicates sustained commercial interest and validates the compound's importance as a valuable chemical intermediate in multiple high-value industries.